Cas no 2034340-23-1 (N-(2,4-dimethoxyphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine)
N-(2,4-dimethoxyphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- N-(2,4-Dimethoxyphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-4-pyrimidinamine
- N-(2,4-dimethoxyphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine
-
- Inchi: 1S/C20H17N5O3/c1-26-14-8-9-16(17(10-14)27-2)23-19-15(11-21-12-22-19)20-24-18(25-28-20)13-6-4-3-5-7-13/h3-12H,1-2H3,(H,21,22,23)
- InChI Key: GIBNGGASYFVSIZ-UHFFFAOYSA-N
- SMILES: C1=NC=C(C2ON=C(C3=CC=CC=C3)N=2)C(NC2=CC=C(OC)C=C2OC)=N1
Experimental Properties
- Density: 1.295±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 572.3±60.0 °C(Predicted)
- pka: 2.20±0.10(Predicted)
N-(2,4-dimethoxyphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6240-7407-2μmol |
N-(2,4-dimethoxyphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine |
2034340-23-1 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6240-7407-5μmol |
N-(2,4-dimethoxyphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine |
2034340-23-1 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6240-7407-10μmol |
N-(2,4-dimethoxyphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine |
2034340-23-1 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6240-7407-20μmol |
N-(2,4-dimethoxyphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine |
2034340-23-1 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6240-7407-1mg |
N-(2,4-dimethoxyphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine |
2034340-23-1 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6240-7407-2mg |
N-(2,4-dimethoxyphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine |
2034340-23-1 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6240-7407-3mg |
N-(2,4-dimethoxyphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine |
2034340-23-1 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6240-7407-4mg |
N-(2,4-dimethoxyphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine |
2034340-23-1 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6240-7407-5mg |
N-(2,4-dimethoxyphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine |
2034340-23-1 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6240-7407-10mg |
N-(2,4-dimethoxyphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine |
2034340-23-1 | 10mg |
$79.0 | 2023-09-09 |
N-(2,4-dimethoxyphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on N-(2,4-dimethoxyphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine
Introduction to N-(2,4-dimethoxyphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine and Its Applications in Modern Chemical Biology
N-(2,4-dimethoxyphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of chemical biology. This compound, identified by the CAS number 2034340-23-1, represents a confluence of aromatic rings and heterocyclic structures that make it a promising candidate for various biological and pharmaceutical applications. The presence of multiple functional groups, including methoxy and amino substituents, as well as the oxadiazole ring system, contributes to its unique chemical properties and potential biological activities.
The compound's structure is characterized by a pyrimidine core, which is a common motif in many bioactive molecules. Pyrimidines are essential components of nucleic acids and have been widely explored for their role in drug development. The integration of a 2,4-dimethoxyphenyl group into the pyrimidine framework enhances its interactions with biological targets by providing additional binding sites and improving solubility. This structural feature is particularly relevant in the context of drug design, where optimizing molecular interactions can lead to more effective therapeutic agents.
The 3-phenyl-1,2,4-oxadiazole moiety further enriches the compound's chemical profile. Oxadiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The phenyl group attached to the oxadiazole ring adds another layer of complexity, potentially influencing both the electronic properties and the binding affinity of the molecule. This combination of structural elements makes N-(2,4-dimethoxyphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine a versatile scaffold for medicinal chemistry investigations.
Recent advancements in chemical biology have highlighted the importance of multitargeted compounds that can interact with multiple biological pathways simultaneously. The unique structure of N-(2,4-dimethoxyphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine positions it as a candidate for such multitargeted approaches. Studies have shown that compounds with similar structural motifs can exhibit inhibitory effects on kinases and other enzymes involved in cancer progression. The methoxy and amino groups on the aromatic rings can serve as hydrogen bond donors or acceptors, facilitating interactions with protein targets.
In addition to its potential role in oncology research, this compound has shown promise in other areas of biomedical investigation. For instance, its ability to modulate enzyme activity suggests applications in the treatment of inflammatory diseases and metabolic disorders. The oxadiazole ring is particularly interesting from a pharmacological standpoint due to its stability and ability to engage with various biological receptors. This stability is crucial for drug candidates that need to withstand metabolic degradation in vivo.
The synthesis of N-(2,4-dimethoxyphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-am ine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the pyrimidine core is typically achieved through condensation reactions between urea derivatives and β-ketoesters or β-diketones. Subsequent functionalization steps introduce the methoxy groups and the oxadiazole moiety. These synthetic routes highlight the compound's complexity but also its feasibility for large-scale production if optimized.
Evaluation of this compound's biological activity often involves high-throughput screening (HTS) methods to identify potential therapeutic effects. HTS allows researchers to rapidly test thousands of compounds against various biological targets, providing a systematic approach to drug discovery. Preliminary studies on N-(2,4-dimethoxyphenyl)-5-(3-phenyl-1,2,4-o xadiazol -5 - yl)pyrimidin - 4 - am ine have shown promising results in inhibiting certain kinases associated with cancer cell proliferation. These findings warrant further investigation into its mechanism of action and potential clinical applications.
The compound's pharmacokinetic properties are also critical factors in assessing its suitability as a drug candidate. Parameters such as solubility, bioavailability, and metabolic stability determine how effectively it can be delivered to target tissues and how long it remains active in the body. Computational modeling techniques are often employed to predict these properties before experimental validation is conducted. Such models take into account factors like molecular weight、logP values、and hydrogen bond donor/acceptor counts to provide insights into the compound's behavior.
In conclusion,N-(2,4-dimethoxyphenyl)-5-(3-ph enyl - 1,2,4 - ox adiaz ol - 5 - yl)py rimidin - 4 - am ine represents an exciting prospect in chemical biology research。 Its complex structure , featuring multiple functional groups , positions it as a versatile scaffold for developing novel therapeutic agents。 Ongoing studies aim to elucidate its mechanis ms of action , optimize its synthetic routes , and explore its potential applications across various disease areas。 As research continues , this compound is poised to contribute significantly to advancements in medicinal chemistry and drug discovery。
2034340-23-1 (N-(2,4-dimethoxyphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)